6-(2-METHOXYPHENYL)-2-(PHENYLAMINO)-3,4-DIHYDROPYRIMIDIN-4-ONE

• IUPAC Name: 2-anilino-4-(2-methoxyphenyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H15N3O2/c1-22-15-10-6-5-9-13(15)14-11-16(21)20-17(19-14)18-12-7-3-2-4-8-12/h2-11H,1H3,(H2,18,19,20,21)
• InChI Key: XCCKYLJFFWOFKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=O)NC(=N2)NC3=CC=CC=C3
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

6-(2-METHOXYPHENYL)-2-(PHENYLAMINO)-3,4-DIHYDROPYRIMIDIN-4-ONE is a heterocyclic compound that belongs to the class of dihydropyrimidinones This compound is characterized by the presence of a methoxyphenyl group and a phenylamino group attached to a dihydropyrimidinone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(2-METHOXYPHENYL)-2-(PHENYLAMINO)-3,4-DIHYDROPYRIMIDIN-4-ONE typically involves multi-step organic reactions. One common method is the Biginelli reaction, which involves the condensation of an aldehyde, a β-keto ester, and urea or thiourea under acidic conditions. The reaction conditions often include the use of a catalyst such as hydrochloric acid or acetic acid, and the reaction is carried out at elevated temperatures to facilitate the formation of the dihydropyrimidinone ring.

Industrial Production Methods

Industrial production of this compound may involve optimizing the Biginelli reaction for large-scale synthesis. This includes the use of continuous flow reactors to enhance reaction efficiency and yield. Additionally, solvent selection and purification methods are crucial to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

6-(2-METHOXYPHENYL)-2-(PHENYLAMINO)-3,4-DIHYDROPYRIMIDIN-4-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrimidinone derivatives.

Reduction: Reduction reactions can convert the dihydropyrimidinone